Cas no 5633-34-1 (4-[6-(propan-2-yl)-1H-benzimidazol-2-yl]aniline)

4-[6-(propan-2-yl)-1H-benzimidazol-2-yl]aniline structure
5633-34-1 structure
Product Name:4-[6-(propan-2-yl)-1H-benzimidazol-2-yl]aniline
CAS No:5633-34-1
MF:C16H17N3
MW:251.326283216476
CID:1602256
PubChem ID:762578
Update Time:2025-04-21

4-[6-(propan-2-yl)-1H-benzimidazol-2-yl]aniline Chemical and Physical Properties

Names and Identifiers

    • 4-[6-(propan-2-yl)-1H-benzimidazol-2-yl]aniline
    • 4-(5-Isopropyl-1H-benzimidazol-2-yl)aniline
    • Benzenamine, 4-[5-(1-methylethyl)-1H-benzimidazol-2-yl]-
    • 4-(6-propan-2-yl-1H-benzimidazol-2-yl)aniline
    • 4-(5-Isopropyl-1H-benzoimidazol-2-yl)-phenylamine
    • HMS1607N11
    • Oprea1_092410
    • 4-(5-Isopropyl-1 H -benzoimidazol-2-yl)-phenylamine
    • DTXSID20354037
    • EU-0033679
    • AKOS000634843
    • Oprea1_445240
    • 4-(5-Isopropyl-1H-benzo[d]imidazol-2-yl)aniline
    • CCG-103337
    • 303099-05-0
    • 4-(6-Isopropyl-1H-benzo[d]imidazol-2-yl)aniline
    • 5633-34-1
    • Inchi: 1S/C16H17N3/c1-10(2)12-5-8-14-15(9-12)19-16(18-14)11-3-6-13(17)7-4-11/h3-10H,17H2,1-2H3,(H,18,19)
    • InChI Key: NJSJUUVCEGAWOL-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC(=CC=2)N)=NC2=CC=C(C=C12)C(C)C

Computed Properties

  • Exact Mass: 251.14241
  • Monoisotopic Mass: 251.142248
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 54.7

Experimental Properties

  • Density: 1.181
  • Boiling Point: 471.9°C at 760 mmHg
  • Flash Point: 270.5°C
  • Refractive Index: 1.671
  • PSA: 54.7
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